Cas no 1805451-77-7 (4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide)

• Product Name: 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide
• CAS No: 1805451-77-7
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982403
• Update Time: 2025-10-29

4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-5(8(11,12)13)7(14)2-6(4)10/h1-2H,3,14H2
• InChI Key： PVOABRJIZKBUBG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C=C1CBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide

Introduction to 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide (CAS No. 1805451-77-7)

4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide, identified by its CAS number 1805451-77-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aryl bromides and features a unique structural motif that makes it highly valuable for synthetic applications, particularly in the development of novel bioactive molecules.

The molecular structure of 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide consists of a benzene ring substituted with an amino group at the 4-position, a bromine atom at the 2-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties that make it a versatile intermediate in organic synthesis. The bromide moiety, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the use of halogenated aromatic compounds like 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide in medicinal chemistry due to their ability to modulate biological pathways effectively. The trifluoromethyl group, a well-known pharmacophore, enhances the metabolic stability and lipophilicity of drug candidates, making it an attractive feature in drug design. Additionally, the amino group provides opportunities for further derivatization, allowing chemists to explore a wide range of structural modifications.

One of the most compelling applications of 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide is in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating inhibitors for kinases and other enzymes involved in cancer metabolism. The combination of the amino and bromine substituents allows for selective binding to biological targets, while the trifluoromethyl group improves binding affinity and selectivity.

Recent advancements in computational chemistry have further highlighted the potential of 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide as a building block for drug discovery. Molecular modeling studies have shown that this compound can be incorporated into scaffolds that exhibit high binding affinity for protein targets. These insights have guided the design of novel compounds with improved pharmacokinetic profiles and reduced off-target effects.

The synthetic versatility of 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research. For example, researchers have utilized this compound to develop advanced polymers with tailored electronic properties and novel pesticides with enhanced efficacy.

In conclusion, 4-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide (CAS No. 1805451-77-7) represents a valuable tool for synthetic chemists and pharmaceutical researchers. Its unique structural features and reactivity make it an ideal candidate for generating novel bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in chemical synthesis is likely to grow even further.